Cas no 2639441-93-1 (4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid)

• Product Name: 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
• CAS No: 2639441-93-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD33549839
• CID: 5672283
• PubChem ID: 155970840
• Update Time: 2025-05-26

4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639441-93-1
• 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
• EN300-27118121
• 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid, Mixture of diastereomers
• 1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-4-methyl-

• MDL： MFCD33549839
• Inchi： 1S/C11H12O3/c1-7-6-14-10(11(12)13)9-5-3-2-4-8(7)9/h2-5,7,10H,6H2,1H3,(H,12,13)
• InChI Key： FGXYQASWSMFEHO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C2C=CC=CC=2C(C)C1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 370.0±42.0 °C(Predicted)
• pka: 3.12±0.40(Predicted)

Additional information on 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid

4-Methyl-3,4-Dihydro-1H-2-Benzopyran-1-Carboxylic Acid: A Comprehensive Overview

The compound 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2639441-93-1) is a structurally unique organic compound that has garnered attention in various fields due to its intriguing properties and potential applications. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of the methyl group at the 4-position and the carboxylic acid group at the 1-position introduces interesting chemical and physical characteristics that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The 4-methyl substitution in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced therapeutic effects.

The synthesis of 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the corresponding benzopyran skeleton. This is often achieved through cyclization reactions involving appropriate starting materials such as substituted cinnamic acids or their derivatives. The introduction of the methyl group at the 4-position is a critical step that ensures the desired stereochemistry and regioselectivity of the final product.

One of the most significant advancements in recent years has been the application of green chemistry principles to the synthesis of this compound. By utilizing biocatalysts and environmentally friendly solvents, researchers have been able to achieve higher yields while reducing waste and energy consumption. This approach not only aligns with current sustainability goals but also paves the way for large-scale production of this compound for commercial use.

In terms of physical properties, 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid exhibits a melting point of approximately 205°C and is sparingly soluble in water. Its solubility increases significantly in organic solvents such as dichloromethane and ethyl acetate, which makes it suitable for various extraction and purification techniques. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicating its potential use in optoelectronic devices.

The biological activity of this compound has been extensively studied, with particular emphasis on its anti-inflammatory and antioxidant properties. In vitro assays have demonstrated that 4-methyl-substituted benzopyrans exhibit potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, this compound has shown scavenging activity against reactive oxygen species (ROS), making it a potential candidate for mitigating oxidative stress-related diseases.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinity of 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid to various protein targets with high accuracy. Molecular docking studies have revealed that this compound can interact effectively with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead molecule for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor development. For instance, researchers have reported that benzopyran derivatives can serve as efficient catalysts for organic transformations under mild conditions, offering an eco-friendly alternative to traditional catalysts.

The growing interest in benzopyran-based materials has also extended to their application in photovoltaic devices. The unique electronic properties of these compounds make them suitable for use as electron transport layers or sensitizers in dye-sensitized solar cells (DSSCs). Recent studies have demonstrated that incorporating 4-methyl-substituted benzopyrans into DSSCs can significantly enhance their efficiency by improving charge separation and reducing recombination losses.

In conclusion, 4-methyl-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2639441-93